4-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-12-9-13(2)11-15(10-12)21-8-7-18-22(19,20)16-5-3-14(17)4-6-16/h3-6,9-11,18H,7-8H2,1-2H3
• InChI Key: NHHHPQKOLQONKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNS(=O)(=O)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol

Description

“4-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide” is a chemical compound with the molecular formula C16H18ClNO3S. It’s a derivative of benzenesulfonamide.

Scientific Research Applications

Biological Screening and Enzyme Inhibition Potential

• Research on N-dimethylphenyl substituted derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide demonstrated their potential in biological screening. These compounds, including variants of 4-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide, showed moderate to good activities against Gram-negative & Gram-positive bacteria and exhibited enzyme inhibition potential against lipoxygenase and chymotrypsin enzymes (Aziz‐ur‐Rehman et al., 2014).

Application in Cancer Research

• Some chlorinated benzenesulfonamide derivatives, closely related to 4-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide, have been found to exhibit significant in vitro antitumor activity against HepG2 and MCF-7 cell lines. This research indicates the potential application of these compounds in cancer treatment and research (Asmaa M. Fahim & Mona A. Shalaby, 2019).

Chemosensing and Bioimaging

• A study demonstrated the use of a derivative of benzenesulfonamide, structurally similar to 4-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide, as a colorimetric and fluorescence probe for selective detection of Sn2+ ions in aqueous solutions. This research opens pathways for the use of such compounds in chemosensing and bioimaging applications (P. Ravichandiran et al., 2020).

Enzyme Inhibition Studies

• Synthesized Schiff bases of 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide were screened for enzyme inhibition against AChE and BChE enzymes. This indicates the potential application of these compounds in neurological research, particularly in studies related to Alzheimer's and other neurodegenerative diseases (Naghmana Kausar et al., 2019).

Antioxidant and Antimicrobial Properties

• Research involving sulfonamide derivatives, which include compounds structurally related to 4-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide, demonstrated antioxidant properties and effectiveness against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These findings suggest their potential use in treating diseases associated with oxidative stress and microbial infections (Nabih Lolak et al., 2020).